Cas no 61666-99-7 (Benzo[c][1,7]naphthyridine, 5,6,6a,7,8,9,10,10a-octahydro-, cis-)

• Product Name: Benzo[c][1,7]naphthyridine, 5,6,6a,7,8,9,10,10a-octahydro-, cis-
• CAS No: 61666-99-7
• MF: C₁₂H₁₆N₂
• MW: 188.268842697144
• CID: 470827
• PubChem ID: 71393606
• Update Time: 2025-04-19

Benzo[c][1,7]naphthyridine, 5,6,6a,7,8,9,10,10a-octahydro-, cis- Chemical and Physical Properties

Names and Identifiers

• Benzo[c][1,7]naphthyridine, 5,6,6a,7,8,9,10,10a-octahydro-, cis-
• 61666-99-7
• DTXSID70815365
• (6aR,10aS)-5,6,6a,7,8,9,10,10a-Octahydrobenzo[c][1,7]naphthyridine

• Inchi： 1S/C12H16N2/c1-2-4-10-9(3-1)7-14-12-8-13-6-5-11(10)12/h5-6,8-10,14H,1-4,7H2/t9-,10-/m0/s1
• InChI Key： VOEAQJNTGGKIBW-UWVGGRQHSA-N
• SMILES： N1C2C=NC=CC=2[C@H]2CCCC[C@H]2C1

Computed Properties

• Exact Mass: 188.13148
• Monoisotopic Mass: 188.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 24.9Ų

Experimental Properties

• PSA: 24.92